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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical properties of 1,3-
diiodobenzene (m-diiodobenzene), a key reagent and building block in organic synthesis. The

information presented is curated for researchers, scientists, and professionals in drug

development who require precise and reliable data for experimental design and

implementation.

Core Physical and Chemical Data
1,3-Diiodobenzene is a halogenated aromatic compound with the chemical formula C₆H₄I₂.[1]

[2][3][4][5][6] It appears as a colorless to pale yellow or brownish crystalline solid, often

supplied as flakes or powder.[1][6] Due to its sensitivity to light, it should be stored in a cool,

dry, and dark environment.[1][3][4][5]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 1,3-diiodobenzene,

compiled from various sources for easy comparison.
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Property Value Units

Molecular Weight 329.90 / 329.91 g/mol

Melting Point 32.0 - 40 °C

Boiling Point 285 - 289 °C

Density 2.260 - 2.470 g/cm³ (or g/mL)

Refractive Index ~1.718 (estimate) n20/D

Dipole Moment 1.14 D

Flash Point >113 °C

Note: The ranges in values reflect data from multiple sources and potential variations in

experimental conditions and sample purity.[1][2][3][4][5][7]

Solubility Profile
The solubility of 1,3-diiodobenzene is a critical parameter for its application in various reaction

media. Its solubility is largely dictated by the principle of "like dissolves like," owing to the non-

polar nature of the benzene ring and the large, hydrophobic iodine substituents.

Solvent Solubility

Water Insoluble[1][3]

Hot Methanol Soluble[3]

Ethanol Slightly Soluble[1]

Ether Slightly Soluble[1]

Chloroform Soluble[1][3]

Benzene Highly Soluble[1]

The solubility of 1,3-diiodobenzene in organic solvents can be enhanced by increasing the

temperature, which provides the necessary energy to overcome intermolecular forces.[1]
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Experimental Protocols for Property Determination
While specific experimental reports for 1,3-diiodobenzene are not detailed, the following are

generalized, standard protocols for determining the key physical properties of solid organic

compounds, which are directly applicable.

Melting Point Determination
The melting point of 1,3-diiodobenzene can be accurately determined using a capillary melting

point apparatus.[8][9]

Methodology:

A small, finely powdered sample of 1,3-diiodobenzene is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure

thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has turned into a clear liquid is recorded as

the end of the melting range.[8][9]

A sharp melting range is indicative of a pure compound.

Boiling Point Determination (Distillation Method)
For a solid compound like 1,3-diiodobenzene, the boiling point is determined at reduced

pressure to prevent decomposition at its high atmospheric boiling point. However, a standard

method for determining the boiling point of a liquid organic compound via simple distillation is

described below.[8]

Methodology:
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The 1,3-diiodobenzene sample is placed in a round-bottom flask.

A distillation apparatus is assembled, consisting of the round-bottom flask, a distillation head

with a thermometer, a condenser, and a receiving flask.

The thermometer bulb should be positioned so that the top of the bulb is level with the side

arm of the distillation head.

The sample is heated gently.

The temperature is recorded when the vapor condensation on the thermometer bulb is in

equilibrium with the vapor passing into the condenser, and the temperature remains

constant. This constant temperature is the boiling point.[8]

Density Measurement
The density of solid 1,3-diiodobenzene can be determined using the displacement method.

Methodology:

A known mass of 1,3-diiodobenzene is accurately weighed.

A graduated cylinder is filled with a liquid in which 1,3-diiodobenzene is insoluble (e.g.,

water). The initial volume is recorded.

The weighed solid is carefully added to the graduated cylinder, ensuring no splashing.

The new volume is recorded. The difference between the final and initial volumes gives the

volume of the displaced liquid, which is equal to the volume of the solid.

Density is calculated by dividing the mass of the solid by its volume.

Solubility Testing
A qualitative assessment of solubility can be performed through simple mixing tests.[10][11]

Methodology:

Approximately 0.1 g of 1,3-diiodobenzene is placed in a test tube.
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About 3 mL of the solvent to be tested is added.

The mixture is agitated vigorously for 1-2 minutes at room temperature.

If the solid dissolves completely, it is considered soluble. If it does not, the mixture can be

gently heated to assess solubility at higher temperatures.

If the solid remains undissolved, it is classified as insoluble or slightly soluble.

Logical Workflow for Compound Identification
The physical properties detailed in this guide are fundamental to the identification and quality

control of 1,3-diiodobenzene in a research setting. The following diagram illustrates a logical

workflow for utilizing these properties to confirm the identity of an unknown sample suspected

to be 1,3-diiodobenzene.
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Figure 1: Workflow for Physical Property Based Identification of 1,3-Diiodobenzene
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Caption: Workflow for identifying 1,3-diiodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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